Cas no 63980-11-0 (3-(2-methylpiperidin-1-yl)propyl 4-methylbenzoate)

• Product name: 3-(2-methylpiperidin-1-yl)propyl 4-methylbenzoate
• CAS No: 63980-11-0
• MF: C₁₇H₂₅NO₂
• MW: 275.3859
• CID: 1665841
• PubChem ID: 48998

3-(2-methylpiperidin-1-yl)propyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpiperidin-1-yl)propyl 4-methylbenzoate
• p-Toluic acid 3-(2-methylpiperidino)propyl ester
• Benzoic acid, 4-methyl-, 3-(2-methyl-1-piperidinyl)propyl ester
• 63980-11-0
• p-Toluic acid, 3-(2'-methylpiperidino)propyl ester
• DTXSID70981574

• Inchi： InChI=1S/C17H25NO2/c1-14-7-9-16(10-8-14)17(19)20-13-5-12-18-11-4-3-6-15(18)2/h7-10,15H,3-6,11-13H2,1-2H3
• InChI Key： HYYCSBXRMNMNBN-UHFFFAOYSA-N
• SMILES： CC1CCCCN1CCCOC(=O)C2=CC=C(C=C2)C

Computed Properties

• Exact Mass: 275.18865
• Monoisotopic Mass: 275.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 3.8

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters